Cas no 2219369-07-8 (5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid)

5-(1-{(9H-Fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid is a protected amino acid derivative featuring a piperidine ring linked to an oxolane (tetrahydrofuran) scaffold. The 9-fluorenylmethoxycarbonyl (Fmoc) group provides orthogonal protection for the piperidine nitrogen, enabling selective deprotection under mild basic conditions, which is advantageous in peptide synthesis and solid-phase chemistry. The oxolane-2-carboxylic acid moiety offers conformational rigidity, potentially enhancing binding specificity in medicinal chemistry applications. This compound is particularly useful in the synthesis of complex peptidomimetics and constrained peptides, where controlled deprotection and structural stability are critical. Its well-defined reactivity profile makes it suitable for automated synthesis protocols.
5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid structure
2219369-07-8 structure
Product Name:5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid
CAS No:2219369-07-8
MF:C25H27NO5
MW:421.485587358475
CID:6609762
PubChem ID:165605647
Update Time:2025-08-04

5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid
    • EN300-1666770
    • 5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)oxolane-2-carboxylic acid
    • 2219369-07-8
    • Inchi: 1S/C25H27NO5/c27-24(28)23-10-9-22(31-23)16-11-13-26(14-12-16)25(29)30-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-23H,9-15H2,(H,27,28)
    • InChI Key: NOJCMFMMAYOMQG-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)CCC1C1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

  • Exact Mass: 421.18892296g/mol
  • Monoisotopic Mass: 421.18892296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 76.1Ų

5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1666770-0.05g
5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)oxolane-2-carboxylic acid
2219369-07-8
0.05g
$1573.0 2023-06-04
Enamine
EN300-1666770-0.1g
5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)oxolane-2-carboxylic acid
2219369-07-8
0.1g
$1648.0 2023-06-04
Enamine
EN300-1666770-0.25g
5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)oxolane-2-carboxylic acid
2219369-07-8
0.25g
$1723.0 2023-06-04
Enamine
EN300-1666770-0.5g
5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)oxolane-2-carboxylic acid
2219369-07-8
0.5g
$1797.0 2023-06-04
Enamine
EN300-1666770-1.0g
5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)oxolane-2-carboxylic acid
2219369-07-8
1g
$1872.0 2023-06-04
Enamine
EN300-1666770-2.5g
5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)oxolane-2-carboxylic acid
2219369-07-8
2.5g
$3670.0 2023-06-04
Enamine
EN300-1666770-5.0g
5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)oxolane-2-carboxylic acid
2219369-07-8
5g
$5429.0 2023-06-04
Enamine
EN300-1666770-10.0g
5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)oxolane-2-carboxylic acid
2219369-07-8
10g
$8049.0 2023-06-04
Enamine
EN300-1666770-50mg
5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)oxolane-2-carboxylic acid
2219369-07-8
50mg
$1657.0 2023-09-21
Enamine
EN300-1666770-100mg
5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)oxolane-2-carboxylic acid
2219369-07-8
100mg
$1735.0 2023-09-21

Additional information on 5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid

Introduction to 5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid and Its Significance in Modern Chemical Biology

5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid, identified by its CAS number 2219369-07-8, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular recognition. The presence of a fluoren-9-ylmethoxycarbonyl moiety and a piperidin-4-yl substituent suggests a high degree of functionalization, which is often exploited in the design of bioactive molecules.

The structural composition of 5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid is pivotal in determining its biological activity. The fluoren-9-ylmethoxycarbonyl group, a common pharmacophore in medicinal chemistry, contributes to the molecule's solubility and stability, while the piperidin-4-yl ring enhances its binding affinity to biological targets. These features make it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. The compound 5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid has been explored in several preclinical studies for its potential role in modulating enzyme activity and receptor interactions. Its ability to interact with specific biological targets has opened up new avenues for therapeutic intervention, particularly in areas such as oncology and neurology.

One of the most compelling aspects of this compound is its versatility in chemical modification. The presence of multiple reactive sites allows for the synthesis of derivatives with tailored properties, enabling researchers to fine-tune its pharmacological profile. This flexibility is crucial in drug development, where optimizing efficacy and minimizing side effects are paramount. The fluoren-9-ylmethoxycarbonyl group, for instance, can be modified to enhance metabolic stability or to improve oral bioavailability, while the piperidin-4-yl moiety can be altered to enhance binding affinity to specific protein targets.

The synthesis of 5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)oxolane-2-carboxylic acid involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. These synthetic strategies have been refined over the years and are now routinely employed in industrial-scale production. The precision required in these reactions underscores the importance of high-quality starting materials and optimized reaction conditions.

Recent advancements in computational chemistry have further enhanced the design and optimization of such compounds. Molecular modeling techniques have enabled researchers to predict the binding modes of 5-(1-{(9H-fluoren-9-ylmethoxycarbonyl)piperidin}-4 - yl) oxolane - 2 - carboxylic acid with various biological targets, providing valuable insights into its mechanism of action. These computational studies have complemented experimental approaches, leading to faster and more efficient drug discovery processes.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive scaffold for developing novel materials with specialized functions. For instance, it could be incorporated into polymers or nanoparticles designed for targeted drug delivery systems. This interdisciplinary approach highlights the broad utility of molecules like 5-(1-{(9H-fluoren - 9 - ylmethoxy carbonyl)piperidin - 4 - yl) oxolane - 2 - carboxylic acid.

In conclusion, 5-(1-{(9H-fluoren - 9 - ylmethoxy carbonyl)piperidin - 4 - yl) oxolane - 2 - carboxylic acid, with its CAS number 2219369 - 07 - 8, represents a significant advancement in chemical biology and pharmaceutical research. Its intricate structure, combined with its potential biological activities, makes it a valuable tool for drug discovery and material science applications. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd